![molecular formula C20H19NO6S B6188595 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methanesulfonylazetidine-3-carboxylic acid CAS No. 2648966-07-6](/img/no-structure.png)
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methanesulfonylazetidine-3-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. It contains a fluorene group, a methoxy carbonyl group, a methanesulfonyl group, and a carboxylic acid group . The exact molecular structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. It is likely to have a high molecular weight due to the presence of multiple functional groups . Other properties such as solubility, melting point, and boiling point would need to be determined experimentally.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the introduction of the fluorenyl group, and then the introduction of the methanesulfonyl group. The final step involves the deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "3-azetidinecarboxylic acid", "9H-fluorene-9-methanol", "methanesulfonyl chloride", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 3-azetidinecarboxylic acid with methanesulfonyl chloride in the presence of triethylamine and N,N-dimethylformamide to form 3-methanesulfonylazetidine-3-carboxylic acid.", "Step 2: Introduction of the fluorenyl group by reacting 3-methanesulfonylazetidine-3-carboxylic acid with 9H-fluorene-9-methanol in the presence of diisopropylethylamine and dichloromethane to form 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methanesulfonylazetidine-3-carboxylic acid.", "Step 3: Deprotection of the amine and carboxylic acid groups by reacting 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methanesulfonylazetidine-3-carboxylic acid with sodium bicarbonate and then with hydrochloric acid to form the final compound.", "Step 4: Purification of the final compound by recrystallization from ethyl acetate and water." ] } | |
CAS RN |
2648966-07-6 |
Molecular Formula |
C20H19NO6S |
Molecular Weight |
401.4 |
Purity |
95 |
Origin of Product |
United States |
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